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Compound of Interest

Compound Name: Tmp269

Cat. No.: B612171

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tmp269 is a potent and highly selective inhibitor of class lla histone deacetylases
(HDACS), specifically targeting HDAC4, HDACS5, HDAC7, and HDACS9.[1][2][3][4] These
enzymes play a crucial role in regulating gene expression by removing acetyl groups from
histone and non-histone proteins, which typically leads to transcriptional repression.[5][6] By
selectively inhibiting class lla HDACs, Tmp269 serves as a valuable chemical probe to
investigate the biological functions of these enzymes and as a potential therapeutic agent in
various diseases, including cancer and neurological disorders.[5][7][8][9] This document
provides detailed protocols for the preparation of Tmp269 stock solutions and its application in
common experimental workflows.

Quantitative Data Summary

The physicochemical and inhibitory properties of Tmp269 are summarized below.
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Property Value References
Molecular Weight 514.52 g/mol [11[4][10]
Chemical Formula C25H21F3N403S [1][4][10]
CAS Number 1314890-29-3 [1][2]114]
Appearance White solid [4]

IC50 (HDAC4) 126 - 157 nM [L1[2113114]
IC50 (HDACYS5) 80 -97 nM [L1[2113]14]
IC50 (HDACTY) 36 - 43 nM [1][2]13]14]
IC50 (HDAC9) 19-23nM [L1[2113]14]

Experimental Protocols
Preparation of Tmp269 Stock Solution

Materials:

Tmp269 powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Sonicator or water bath

Protocol:

» Determine Required Concentration: Before starting, decide on the desired stock
concentration. A concentration of 10 mM is common for in vitro use. For cell-based assays, it
is recommended to prepare a stock solution that is at least 1000-fold more concentrated
than the final working concentration to minimize the solvent's effect on the cells.[10]
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o Weigh Tmp269: Carefully weigh the required amount of Tmp269 powder in a sterile
microcentrifuge tube.

e Add Solvent: Add the appropriate volume of high-quality, anhydrous DMSO to the powder.
Moisture-absorbing DMSO can reduce the solubility of Tmp269.[1]

o Example for 10 mM Stock: To prepare a 10 mM stock solution, dissolve 1 mg of Tmp269
in 0.194 mL of DMSO.[4]

e Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. If
necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[10]
[11]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C.

i idelines
Max Storage Storage
Solvent ] - References
Concentration (Powder) (Solution)

93-100 mg/mL
-20°C (1 year);

DMSO 180.75-194.35  -20°C (= 4 years 1][2][3][10
( (=4years) oo (2 years) [L1[2][3][10]

mM)
~2 mg/mL
] Not
Ethanol (Heating [3][10]
Recommended
recommended)
Insoluble or Not
Water ) [10]
slightly soluble Recommended

Note:Always use fresh, anhydrous DMSO for the best results. The stability of the DMSO stock
solution can vary; one source suggests it is stable for 6 months at -20°C.[4] For in vivo studies,
specific formulations involving PEG300, Tween-80, and saline are required.[1][2]

Signaling Pathway and Experimental Workflow
Diagrams
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The following diagrams illustrate the mechanism of action of Tmp269 and a typical workflow for
its use in cell-based assays.

Tmp269 Mechanism of Action
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Caption: Tmp269 inhibits Class lla HDACs, preventing histone deacetylation and altering gene
expression.
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Typical In Vitro Experimental Workflow

1. Prepare Tmp269 2. Culture Cells
Stock Solution (e.g., 10 mM in DMSO) (e.g., MOLM-13, HEK-293T)

3. Treat Cells

- Tmp269 (e.g., 10-25 pM)
- Vehicle Control (DMSO)

4. Incubate
(e.g., 24-48 hours)
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(MTT/CCK-8 Assay) (Flow Cytometry)
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Caption: A standard workflow for assessing the effects of Tmp269 on cultured cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Tmp269 Stock
Solution Preparation and Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612171#how-to-prepare-tmp269-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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